![molecular formula C12H14O4 B181976 5-(4-Methoxyphenyl)-5-oxopentanoic acid CAS No. 4609-10-3](/img/structure/B181976.png)
5-(4-Methoxyphenyl)-5-oxopentanoic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds like “5-(4-methoxyphenyl)isoxazole-3-carboxylic acid” is not well developed. Protodeboronation of alkyl boronic esters is one approach that has been reported .Molecular Structure Analysis
The molecular structure of “5-(4-methoxyphenyl)isoxazole-3-carboxylic acid” has a molecular formula of C11H9NO4 and an average mass of 219.193 Da .Scientific Research Applications
Biochemical Applications
- Isolated Compounds from Pineapple Fruits: Research has isolated sulfur-containing compounds and 1H-pyrrole-2-carboxylic acid derivatives from pineapple fruits, including compounds structurally related to 5-(4-Methoxyphenyl)-5-oxopentanoic acid. These compounds demonstrated inhibitory activities against tyrosinase, suggesting potential applications in anti-browning effects and skin whitening agents in cosmetics (Zheng et al., 2010).
Synthesis and Chemical Properties
Synthesis of Constituent Amino Acids in AM-Toxins
The synthesis of L-forms of amino acids, including compounds structurally similar to this compound, is explored. These amino acids are constituents in AM-toxins, highlighting their importance in biochemical research (Shimohigashi et al., 1976).
Preparation of Isotopomers for Biological Studies
A method to prepare isotopomers of 5-amino-4-oxopentanoic acid, a compound closely related to this compound, is described. This preparation is significant for studying biologically active porphyrins, which are crucial in photosynthesis, oxygen transport, and electron transport (Shrestha‐Dawadi & Lugtenburg, 2003).
Pharmacological and Cosmetic Applications
Development of New Pharmaceuticals
Research on derivatives of this compound focuses on developing new, low-toxic, and highly-efficient medicines. These compounds show promising antimicrobial activity, indicating their potential in pharmaceutical applications (Samelyuk & Kaplaushenko, 2013).
Natural Product Isolation and Biosynthesis
The isolation of compounds structurally related to this compound from Athyrium yokoscense roots indicates their natural occurrence. Understanding their biosynthetic pathways can contribute to natural product chemistry and pharmaceutical research (Hiraga et al., 1998).
Corrosion Inhibition in Industrial Applications
Compounds structurally similar to this compound, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, have been studied for their efficacy in inhibiting corrosion in metal structures, indicating their industrial applications (Bentiss et al., 2009).
Mechanism of Action
Target of Action
Similar compounds such as indole and imidazole derivatives have been found to inhibit the catalytic activity of mammalian 15-lipoxygenases (alox15) . ALOX15 is a lipid peroxidizing enzyme that exhibits variable functionality in different cancer and inflammation models .
Mode of Action
It can be inferred from related compounds that it may interact with its target in a substrate-specific manner . In silico docking studies and molecular dynamics simulations using a dimeric allosteric enzyme model have indicated that chemical modification of the core pharmacophore alters the enzyme–inhibitor interactions, inducing a reduced inhibitory potency .
Biochemical Pathways
It can be inferred from related compounds that it may affect the pathways involving alox15 . The pathophysiological role of linoleic acid- and arachidonic acid-derived ALOX15 metabolites has made this enzyme a target for pharmacological research .
Pharmacokinetics
It can be inferred from related compounds that it may exhibit substrate-specific inhibition of alox15
Result of Action
It can be inferred from related compounds that it may inhibit the catalytic activity of alox15 in a substrate-specific manner . This could potentially lead to variable functionality in different cancer and inflammation models .
Action Environment
It can be inferred from related compounds that environmental factors may alter the enzyme–inhibitor interactions, inducing a reduced inhibitory potency .
properties
IUPAC Name |
5-(4-methoxyphenyl)-5-oxopentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-16-10-7-5-9(6-8-10)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAMMMFTXGWKQLG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80295811 | |
Record name | 5-(4-Methoxyphenyl)-5-oxopentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4609-10-3 | |
Record name | 4609-10-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=105618 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(4-Methoxyphenyl)-5-oxopentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4-METHOXY-PHENYL)-5-OXO-PENTANOIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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